4-ethoxy-N-4H-1,2,4-triazol-3-ylbenzamide

• IUPAC Name: 4-ethoxy-N-(1H-1,2,4-triazol-5-yl)benzamide
• InChI: InChI=1S/C11H12N4O2/c1-2-17-9-5-3-8(4-6-9)10(16)14-11-12-7-13-15-11/h3-7H,2H2,1H3,(H2,12,13,14,15,16)
• InChI Key: FGHSFLDSNPNENM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NC2=NC=NN2
• Molecular Formula: C11H12N4O2
• Molecular Weight: 232.24 g/mol
• Solubility: 2.9 [ug/mL] (The mean of the results at pH 7.4)

Description

4-ethoxy-N-4H-1,2,4-triazol-3-ylbenzamide is a chemical compound belonging to the 1,2,4-triazole class. This class of compounds is known for its diverse range of biological activities and applications in pharmaceutical chemistry.

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives generally involves reactions of hydrazonates with various amines. For instance, 4-(4-Methoxyphenethyl)-3,5-dimethyl-4H-1,2,4-triazole was synthesized from ethyl N'-acetylacetohydrazonate and 2-(4-methoxyphenyl)ethanamine (Düğdü et al., 2013).

Molecular Structure Analysis

The molecular structure of 1,2,4-triazole derivatives is often characterized using techniques like IR, NMR, mass spectrometry, and X-ray crystallography. DFT calculations are used to confirm the geometry and vibrational frequencies, which generally show good agreement with experimental values (Düğdü et al., 2013).

Chemical Reactions and Properties

1,2,4-Triazole derivatives undergo various chemical reactions, contributing to their diverse applications. For example, their reactions with primary amines lead to the formation of novel compounds with significant biological activities (Bektaş et al., 2010).

Physical Properties Analysis

These compounds typically exhibit solid-state stability and show distinct spectral properties, including fluorescence. Their physical properties can be analyzed using techniques like NMR and X-ray crystallography, which help in identifying stable isomers and understanding their structural characteristics (Kóczán et al., 2001).

Chemical Properties Analysis

The chemical properties of 1,2,4-triazole derivatives are influenced by their molecular structure. DFT calculations, including molecular electrostatic potential and frontier molecular orbital analysis, provide insights into their reactivity and potential applications. These properties are pivotal in determining their applicability in various fields, including pharmaceuticals (Wu et al., 2022).

Mechanism of Action

The unique structure of 1,2,4-triazoles facilitates the formation of a variety of non-covalent bonds with enzymes and receptors, inducing broad-spectrum biological activities.

Safety and Hazards

The safety and hazards associated with 1,2,4-triazoles would depend on the specific compound and its intended use. It’s important to refer to the relevant safety data sheets for specific information.

Future Directions

Given the importance of the 1,2,4-triazole scaffold, its synthesis has attracted much attention. Future research may focus on finding new and efficient methodologies for accessing new 1,2,4-triazole-containing scaffolds, which would be very useful for the discovery of new drug candidates.